1-(4,6-Dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)-3-(2-ethylphenyl)urea

• IUPAC Name: 1-[4,6-dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]-3-(2-ethylphenyl)urea
• InChI: InChI=1S/C20H28N6O/c1-5-16-8-6-7-9-17(16)23-20(27)24-18-14(2)21-19(22-15(18)3)26-12-10-25(4)11-13-26/h6-9H,5,10-13H2,1-4H3,(H2,23,24,27)
• InChI Key: CXWNBMCUXIYYNI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)NC2=C(N=C(N=C2C)N3CCN(CC3)C)C
• Molecular Formula: C20H28N6O
• Molecular Weight: 368.5 g/mol

Description

1-(4,6-Dimethyl-2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)-3-(2-ethylphenyl)urea is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as DM-PU-31, and it has been found to have a wide range of applications in various fields of research.

Scientific Research Applications

Chemical Properties and Synthesis

Research on related ureidopyrimidinones highlights their strong dimerization capabilities via quadruple hydrogen bonding, indicating potential applications in supramolecular chemistry and materials science (Beijer et al., 1998). The high dimerization constant of these compounds makes them useful building blocks for designing novel molecular structures with specific functionalities.

Applications in Anticancer and Antibacterial Research

Several studies have synthesized novel pyrazolopyrimidine derivatives, demonstrating their potential as anticancer and anti-5-lipoxygenase agents (Rahmouni et al., 2016). These compounds have shown promising results in cytotoxicity assays against various cancer cell lines, suggesting their potential in developing new therapeutic agents.

Another line of research has developed new heterocyclic compounds containing a sulfonamido moiety, demonstrating significant antibacterial activity (Azab et al., 2013). These findings indicate the potential of similar urea derivatives in contributing to the development of new antibacterial drugs.

Antioxidant Activity

Studies have also explored the synthesis and antioxidant activity of various pyrimidine derivatives, suggesting the role of such compounds in combating oxidative stress (George et al., 2010). The potential for these compounds to act as antioxidants may have implications for treating diseases associated with oxidative damage.

Herbicidal and Agrochemical Research

Research into substituted tetrahydropyrimidinones has uncovered their herbicidal properties, particularly in inhibiting phytoene desaturase, a key enzyme in carotenoid biosynthesis (Babczinski et al., 1995). This suggests potential applications of related compounds in developing new herbicides.